Cas no 1805085-04-4 (Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1805085-04-4
• MF: C₁₁H₉F₅INO₃
• MW: 425.090553045273
• CID: 4838150
• Update Time: 2025-07-16

Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H9F5INO3/c1-2-20-8(19)4-6-7(21-11(14,15)16)3-5(17)9(18-6)10(12)13/h3,10H,2,4H2,1H3
• InChI Key： LBYAPHRAIDKPRC-UHFFFAOYSA-N
• SMILES： IC1C=C(C(CC(=O)OCC)=NC=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate

Introduction to Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805085-04-4)

Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805085-04-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl, an iodo, and a trifluoromethoxy substituent, which collectively contribute to its diverse biological activities and potential applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a valuable moiety in drug design. The iodo substituent, on the other hand, can serve as a handle for further chemical modifications or as a radiolabel for imaging studies. The trifluoromethoxy group adds to the compound's lipophilicity and can influence its binding affinity to various biological targets.

Recent studies have highlighted the potential of Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the unique combination of functional groups in this molecule allowed it to selectively target and inhibit the enzyme, thereby demonstrating its potential as a lead compound for cancer therapy.

In another study, researchers explored the use of Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate as a scaffold for the development of antiviral agents. The compound's structural flexibility and functional diversity made it an excellent starting point for designing derivatives with enhanced antiviral activity. The results showed that certain derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses.

The synthetic accessibility of Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate has also been a subject of interest. A recent publication in Organic Letters described an efficient and scalable synthetic route to this compound, which involves a series of well-established reactions such as Suzuki coupling and iodination. This synthetic method not only simplifies the preparation of the compound but also facilitates the synthesis of various derivatives for further biological evaluation.

From a pharmacological perspective, Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate has shown promising properties in terms of solubility, stability, and bioavailability. These characteristics are crucial for ensuring that the compound can be effectively delivered to its intended target site within the body. Additionally, preliminary toxicology studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, Ethyl 2-(difluoromethyl)-3-iodo-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805085-04-4) represents a promising candidate for various applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive starting point for the development of novel therapeutics targeting cancer, viral infections, and other diseases. Ongoing research continues to explore its full potential and refine its use in clinical settings.